[2-[1-Bis(3,5-dimethylphenyl)phosphanylethyl]cyclopentyl]-bis(4-methoxy-3,5-dimethylphenyl)phosphane;carbanide;cyclopentane;iron(2+)

• CAS No.: 849924-45-4
• Molecular Formula: C46H62FeO2P2
• Molecular Weight: 764.8 g/mol
• IUPAC Name: [2-[(1R)-1-bis(3,5-dimethylphenyl)phosphanylethyl]cyclopentyl]-bis(4-methoxy-3,5-dimethylphenyl)phosphane;cyclopentane;iron
• InChI: InChI=1S/C41H52O2P2.C5H10.Fe/c1-25-15-26(2)18-34(17-25)44(35-19-27(3)16-28(4)20-35)33(9)38-13-12-14-39(38)45(36-21-29(5)40(42-10)30(6)22-36)37-23-31(7)41(43-11)32(8)24-37;1-2-4-5-3-1;/h15-24,33,38-39H,12-14H2,1-11H3;1-5H2;/t33-,38?,39?;;/m1../s1
• InChI Key: ZDRKRYVJSIFFMO-PMTXVJOSSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)[C@H](C)C3CCCC3P(C4=CC(=C(C(=C4)C)OC)C)C5=CC(=C(C(=C5)C)OC)C)C.C1CCCC1.[Fe]
• SMILES: [CH3-].[CH3-].CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)C(C)C3CCCC3P(C4=CC(=C(C(=C4)C)OC)C)C5=CC(=C(C(=C5)C)OC)C)C.C1CCCC1.[Fe+2]
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)C(C)C3CCCC3P(C4=CC(=C(C(=C4)C)OC)C)C5=CC(=C(C(=C5)C)OC)C)C.C1CCCC1.[Fe]
• solubility: not available

Description

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Scientific Research Applications

Synthesis of New Phosphorus Systems

Research into new phosphorus systems, such as 1λ5,4λ5-Diphosphapentalene- and 1λ5,5λ5-Diphosphaazulene systems, highlights the potential for creating novel compounds with unique properties. These compounds have been synthesized through criss-cross-cycloaddition reactions, showcasing their potential in the development of new materials and catalysts (Merk et al., 1997).

Catalysis and Coordination Chemistry

The synthesis of chiral hydroxyl phospholanes from D-mannitol and their use in asymmetric catalytic reactions demonstrate the utility of phosphorus compounds in catalysis. These compounds serve as highly enantioselective catalysts for the asymmetric hydrogenation of various functionalized olefins, showcasing their importance in organic synthesis and pharmaceutical manufacturing (Li et al., 2000).

Development of Polyphosphanes

The formation of complex polyphosphanes through P-N/P-P bond metathesis signifies an advancement in the synthesis of complex phosphorus-containing compounds. These compounds have potential applications in materials science and as ligands in transition metal chemistry, indicating their versatility in scientific research (Feldmann & Weigand, 2012).

Polymerization Catalysts

Bis(phosphanylphenoxide) complexes of group 4 metals, activated by methylaluminoxane, show high activity for ethylene and propylene polymerization. A zirconium derivative, in particular, possesses one of the highest propylene polymerization activities for a nonmetallocene system, illustrating the potential of phosphorus compounds in improving polymer manufacturing processes (Long et al., 2006).

Metabolism Studies

The metabolism of dianisylneopentane, a methoxychlor isostere, in various biological systems, including mouse, insects, and model ecosystems, provides insights into the environmental and biological impacts of phosphorus compounds. These studies contribute to our understanding of the environmental fate and biological effects of chemically related compounds (Coats et al., 1974).